Methyl 3-(acetyloxy)-4,4,8,12,16-pentamethyl-15,17,19-trioxoandrost-11-ene-14-carboxylate

• CAS No.: 174232-42-9
• Product Name: Methyl 3-(acetyloxy)-4,4,8,12,16-pentamethyl-15,17,19-trioxoandrost-11-ene-14-carboxylate
• Molecular Formula: C₂₈H₃₈O₇
• Molecular Weight: 486.6 g/mol
• IUPAC Name: methyl (9S,10R,13S)-3-acetyloxy-10-formyl-4,4,8,12,13,16-hexamethyl-15,17-dioxo-2,3,5,6,7,9-hexahydro-1H-cyclopenta[a]phenanthrene-14-carboxylate
• Standard InChI: InChI=1S/C28H38O7/c1-15-13-19-25(6,28(23(33)34-8)22(32)16(2)21(31)26(15,28)7)11-9-18-24(4,5)20(35-17(3)30)10-12-27(18,19)14-29/h13-14,16,18-20H,9-12H2,1-8H3/t16?,18?,19-,20?,25?,26+,27+,28?/m0/s1
• Standard InChIKey: GRBXNADBNJGZRK-BCMOVVIDSA-N
• Isomeric SMILES: CC1C(=O)[C@@]2(C(=C[C@@H]3[C@@]([C@@]2(C1=O)C(=O)OC)(CC[C@H]4[C@]3(CC[C@@H](C4(C)C)OC(=O)C)C=O)C)C)C
• SMILES: CC1C(=O)C2(C(=CC3C(C2(C1=O)C(=O)OC)(CCC4C3(CCC(C4(C)C)OC(=O)C)C=O)C)C)C
• Canonical SMILES: CC1C(=O)C2(C(=CC3C(C2(C1=O)C(=O)OC)(CCC4C3(CCC(C4(C)C)OC(=O)C)C=O)C)C)C
• Description: Andrastin A is a meroterpenoid farnesyltransferase inhibitor. It increases the accumulation and effect of the chemotheraputic agent vincristine (sulfate) (Item No. 11764 in multidrug resistant VJ-300 cell culture (the IC50 of vincristine decreased 1.5-20-fold upon treatment with 6.25 μg/ml to 50 μg/ml of of andrastin A), most likely by binding to plasma membrane phosphoglycoprotein to prevent drug efflux. Andrastin A inhibits survival of Caco-2 cells with an IC50 of >50 μg/ml.
• Synonyms: NSC 697452
• Reference: 1.Uchida, R.,Shiomi, K.,Inokosho, J., et al. Andrastins A-C, new protein farnesyltransferase inhibitors produced by Penicillium sp. FO-3929. II. Structure elucidation and biosynthesis. J. Antibiot. (Tokyo) 49(5), 418-424 (1996).
• PubChem Compound: 496693
• Last Modified: Dec 23 2021